[9-methoxy-2-(3-methoxyphenyl)-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl]acetic acid

• IUPAC Name: 2-[9-methoxy-2-(3-methoxyphenyl)-3,5-dihydro-2H-1,4-benzoxazepin-4-yl]acetic acid
• InChI: InChI=1S/C19H21NO5/c1-23-15-7-3-5-13(9-15)17-11-20(12-18(21)22)10-14-6-4-8-16(24-2)19(14)25-17/h3-9,17H,10-12H2,1-2H3,(H,21,22)
• InChI Key: ITFUWNGLFHZZSX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2CN(CC3=C(O2)C(=CC=C3)OC)CC(=O)O
• Molecular Formula: C19H21NO5
• DSSTOX Substance ID: DTXSID301139736
• Molecular Weight: 343.4 g/mol
• CAS No.: 1119450-13-3

Description

“[9-methoxy-2-(3-methoxyphenyl)-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl]acetic acid” is a chemical compound with the molecular formula C19H21NO5. It has a molecular weight of 343.38.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. It includes a benzoxazepin ring, which is a seven-membered ring with one oxygen and one nitrogen atom, and two methoxy groups attached to phenyl rings.

Physical and Chemical Properties Analysis

This compound has a density of 1.2±0.1 g/cm3 and a boiling point of 527.6±50.0 °C at 760 mmHg. Other physical and chemical properties would need to be determined experimentally.

Scientific Research Applications

Synthesis and Chemical Properties

• Kowalewska & Kwiecień (2008) explored the synthesis of similar compounds through Perkin cyclization, leading to various products characterized by spectroscopic methods.
• Hartenstein & Sicker (1993) examined the hydrogenation of related compounds, providing insight into the synthesis of cyclic hydroxamic acids and lactams.
• Okabe et al. (1995) studied a similar compound, highlighting the molecular structure and hydrogen bonding patterns.
• Hewgill et al. (1979) re-examined the reaction of a comparable compound, providing structural insights and reaction mechanisms.

Potential Applications in Medical Research

• Imoto et al. (2003) explored the use of similar compounds in glucose and lipid lowering agents, showing transcriptional activity for specific receptors.
• Negoro et al. (2010) discovered a compound with promising antidiabetic properties, demonstrating its potential in clinical trials for type 2 diabetes mellitus.
• Tarui et al. (2002) investigated the microbial enantioselective hydrolysis of similar compounds, indicating their role as squalene synthase inhibitors.
• La Motta et al. (2008) synthesized and tested compounds for inhibiting aldose reductase, with implications for preventing visual impairments.

Other Applications

• Pecherer et al. (1972) and Abood et al. (2012) describe the synthesis of related compounds, indicating their potential in diverse chemical applications.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It’s possible that it could interact with biological systems in a variety of ways, depending on its structure and the presence of functional groups.

Safety and Hazards

The safety and hazards associated with this compound are not clear from the available information. As with any chemical compound, it should be handled with care, and appropriate safety precautions should be taken when handling and storing it.

Future Directions

The future directions for research on this compound could include further studies to determine its physical and chemical properties, its reactivity, and its potential uses. It could also be interesting to explore its potential biological activity and possible applications in medicine or other fields.